Cas no 2171258-50-5 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxane-4-carboxylic acid)
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxane-4-carboxylic acid
- EN300-1510726
- 2171258-50-5
- 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxane-4-carboxylic acid
-
- Inchi: 1S/C27H32N2O6/c1-26(2,3)22(23(30)29-27(24(31)32)12-14-34-15-13-27)28-25(33)35-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,12-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t22-/m1/s1
- InChI Key: QYTXOHXIOCKMMU-JOCHJYFZSA-N
- SMILES: O1CCC(C(=O)O)(CC1)NC([C@H](C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 765
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 114Ų
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1510726-0.05g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxane-4-carboxylic acid |
2171258-50-5 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1510726-0.1g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxane-4-carboxylic acid |
2171258-50-5 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1510726-0.25g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxane-4-carboxylic acid |
2171258-50-5 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1510726-0.5g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxane-4-carboxylic acid |
2171258-50-5 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1510726-1.0g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxane-4-carboxylic acid |
2171258-50-5 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1510726-2.5g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxane-4-carboxylic acid |
2171258-50-5 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1510726-5.0g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxane-4-carboxylic acid |
2171258-50-5 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1510726-10.0g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxane-4-carboxylic acid |
2171258-50-5 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1510726-50mg |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxane-4-carboxylic acid |
2171258-50-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1510726-100mg |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxane-4-carboxylic acid |
2171258-50-5 | 100mg |
$2963.0 | 2023-09-27 |
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxane-4-carboxylic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxane-4-carboxylic acid
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxane-4-carboxylic acid: A Comprehensive Overview
The compound with CAS No 2171258-50-5, known as 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxane-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 2-position of the butanamide moiety, and an oxane ring system. The presence of these functional groups makes it a valuable substrate for various chemical transformations and applications.
Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceutical agents. Its unique structure allows for the exploration of stereochemical properties, which are critical in drug design and synthesis. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity and stability of the molecule during chemical reactions. This has led to its use in the synthesis of bioactive compounds and complex molecules with high precision.
One of the most intriguing aspects of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxane-4-carboxylic acid is its potential in asymmetric catalysis. Researchers have demonstrated that the chiral center at the 2-position can be effectively utilized to induce enantioselectivity in various reactions, making it a valuable tool in the creation of enantiopure compounds. This property has significant implications for the pharmaceutical industry, where the stereochemistry of molecules is crucial for their efficacy and safety.
In addition to its role in catalysis, this compound has been explored for its applications in polymer chemistry. The oxane ring system provides a platform for polymerization reactions, leading to the development of novel polymeric materials with tailored properties. These materials have potential applications in areas such as drug delivery systems, biomaterials, and advanced composites.
The synthesis of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxane-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the Fmoc group, the introduction of chirality at the 2-position, and the construction of the oxane ring system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing costs and improving yields.
From an analytical standpoint, this compound presents challenges due to its complex structure and stereochemical features. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to characterize its structure and properties. These methods provide insights into its molecular geometry, electronic environment, and stereochemical arrangement.
In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxane-4-carboxylic acid stands as a testament to the ingenuity and precision achievable in modern organic chemistry. Its unique structure and functional groups make it a versatile building block for various applications across multiple disciplines. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
2171258-50-5 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)